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Compound of Interest

Compound Name: Acid green 22

CAS No.: 5863-51-4

Cat. No.: B1609151

Get Quote

Executive Summary
Acid Green 22 (CAS: 5863-51-4), a triphenylmethane dye, presents specific handling

challenges primarily related to its physical form (fine powder) and potential for biological

staining/irritation.[1] While often lacking a severe GHS classification in some jurisdictions due to

limited toxicological data, the Precautionary Principle mandates it be treated as a potential

respiratory sensitizer and mucous membrane irritant.[1]

This guide moves beyond generic safety advice, providing a specific logistical framework for

researchers using Acid Green 22 in histology, textile research, or pH indicator applications.[1]

The core objective is Zero-Contact/Zero-Dust operation.

Chemical Intelligence & Risk Assessment
Before handling, verify the identity of your material against these parameters to ensure this

protocol applies.
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Parameter Specification Operational Implication

Chemical Name
Acid Green 22 (Alkaliechtgrün

10G)

Triphenylmethane class;

structure implies potential for

oxidative stress on tissues if

absorbed.[1]

CAS Number 5863-51-4

CRITICAL: Do not confuse

with Acid Green 25

(Anthraquinone) or Acid Green

1 (Nitroso).[1][2]

Physical Form Dark Green Powder

High potential for

aerosolization during weighing.

[1]

Solubility Soluble in Water, Ethanol
Spills in wet areas will spread

rapidly; containment is vital.[1]

Stability Acid/Heat Sensitive
Avoid strong oxidizers; store

away from heat sources.[1]

Primary Hazards:

Inhalation: Fine particulates can deeply penetrate lung tissue.[1]

Contact: Strong staining agent; difficult to remove from skin and porous surfaces.[1]

Unknowns: As a "data-poor" chemical, assume potential mutagenicity common to some

triphenylmethane derivatives until proven otherwise.[1]

Personal Protective Equipment (PPE) Matrix
The following PPE selection is based on material compatibility and permeation resistance

specific to organic salt dyes.
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Protection Zone Recommended Equipment Technical Rationale

Hand Protection

Nitrile Gloves (Double-

Glove)Inner: 4 mil

(0.10mm)Outer:[1] 5-8 mil

Extended Cuff

Latex is permeable to some

organic dye solutions.[1]

Double-gloving allows the

outer layer to be stripped

immediately upon staining,

preventing permeation.[1]

Eye/Face

Chemical Splash

Goggles(ANSI Z87.1+ D3

rating)

Safety glasses are insufficient

for fine powders which can

bypass side shields via air

currents.[1]

Respiratory
N95 or P100 Respirator(If

handling outside Fume Hood)

Essential if weighing >100mg

of dry powder where static

electricity may disperse

particles.[1]

Body
Tyvek® Lab Coat or

Apron(Closed front)

Cotton lab coats absorb dye

solutions, keeping the hazard

against the skin.[1] Impervious

aprons prevent this.[1]

Operational Protocol: The "Zero-Dust" Workflow
The most critical moment in handling Acid Green 22 is the transition from the stock container

to the balance.[1]

Phase A: Preparation
Static Control: Use an anti-static gun or wipe on the weighing boat and spatula.[1]

Triphenylmethane powders are highly static-prone.[1]

Workspace: Cover the balance area with a disposable absorbent pad (plastic side down) to

visualize and contain micro-spills.[1]

Phase B: Weighing & Solubilization
Do not dump powder.[1] Tap the spatula gently.[1]
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Immediate Wetting: Once the powder is in the receiving vessel, add the solvent immediately

to suppress dust.[1] Do not transport dry powder across the lab if possible.[1]

Phase C: Visualization of Workflow

Start: Stock Container 1. Don PPE
(Double Nitrile + Goggles)

2. Static Elimination
(Anti-static Gun/Wipe)

3. Weighing
(Inside Fume Hood) 4. Transfer to Vessel 5. Add Solvent

(Immediate Dust Suppression)
 Critical Step

6. Seal & Mix 7. Decontaminate Area

Click to download full resolution via product page

Figure 1: The "Zero-Dust" protocol emphasizes immediate solvation to eliminate inhalation

risks associated with dry powder transport.[1][3][4]

Emergency Response & Disposal
Spill Management
Acid Green 22 spills are highly visible but can be persistent.[1]

Dry Spill: Do NOT use wet paper towels initially.[1] This will create a large dye stain.[1] Use a

HEPA vacuum or dry sweep into a dust pan using a card.[1]

Wet Spill: Absorb with vermiculite or clay pads.[1]

Decontamination: Use a 10% bleach solution or a specialized detergent (e.g., Alconox) to

degrade the chromophore if staining persists on bench surfaces.[1]

Waste Disposal
Classification: Treat as Hazardous Chemical Waste.[1]

Segregation: Do not mix with strong oxidizers (e.g., nitric acid waste) as this may cause

exothermic decomposition.[1]

Labeling: Clearly label as "Aqueous Solution containing Acid Green 22 (Triphenylmethane

Dye)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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